N-[(1E)-[2-(6-chloropyridin-2-yl)hydrazin-1-yl]methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzamide

Specification

• CAS No.: 338402-57-6
• Molecular Formula: C17H13ClF6N4O3
• Molecular Weight: 470.8
• IUPAC Name: N-[(E)-[(6-chloropyridin-2-yl)hydrazinylidene]methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• Standard InChI: InChI=1S/C17H13ClF6N4O3/c18-13-2-1-3-14(27-13)28-26-9-25-15(29)11-6-10(30-7-16(19,20)21)4-5-12(11)31-8-17(22,23)24/h1-6,9H,7-8H2,(H,27,28)(H,25,26,29)
• Standard InChI Key: MWWBKVLSVDTCBO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=NC(=C1)Cl)N/N=C/NC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• SMILES: C1=CC(=NC(=C1)Cl)NN=CNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Canonical SMILES: C1=CC(=NC(=C1)Cl)NN=CNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F

Introduction

N-[(1E)-[2-(6-chloropyridin-2-yl)hydrazin-1-yl]methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzamide is a complex organic compound with a molecular formula of C17H13ClF6N4O3 and a molecular weight of 470.8 g/mol. This compound is identified by its CAS number, 338402-57-6, and is primarily used in research and development contexts.

Synthesis and Preparation

While specific synthesis details for this compound are not widely documented, compounds with similar structures often involve multi-step syntheses starting from simpler aromatic compounds. For instance, the preparation of related compounds like Flecainide involves the conversion of dibromobenzene into bis(trifluoroethoxy)benzene derivatives, followed by further functionalization.

Safety and Handling

Handling of N-[(1E)-[2-(6-chloropyridin-2-yl)hydrazin-1-yl]methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzamide requires caution due to its potential to cause skin and eye irritation, as well as respiratory irritation. It is classified under GHS categories for skin and eye irritation and specific target organ toxicity.

Hazard Classification	Description
Skin Irritation	Category 2
Eye Irritation	Category 2A
Respiratory System	Category 3